4-(Propan-2-yl)benzene-1,2-diamine hydrochloride

• Molecular Formula: C9H15ClN2
• Molecular Weight: 186.68 g/mol
• IUPAC Name: 4-propan-2-ylbenzene-1,2-diamine;hydrochloride
• InChI: InChI=1S/C9H14N2.ClH/c1-6(2)7-3-4-8(10)9(11)5-7;/h3-6H,10-11H2,1-2H3;1H
• InChI Key: MTKDPLKVMGCONT-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C1=CC(=C(C=C1)N)N.Cl

Description

4-(Propan-2-yl)benzene-1,2-diamine hydrochloride is a substituted aromatic diamine featuring an isopropyl group (-CH(CH₃)₂) at the 4-position of the benzene ring and two amine groups at the 1- and 2-positions. The hydrochloride salt enhances its stability and solubility, making it suitable for synthetic applications. Its primary use is likely as an intermediate in organic synthesis, particularly for pharmaceuticals or agrochemicals, given the prevalence of similar compounds in such roles .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-(Propan-2-yl)benzene-1,2-diamine hydrochloride typically involves the electrophilic aromatic substitution of benzene derivatives. One common method is the nitration of isopropylbenzene followed by reduction to form the corresponding diamine. The reaction conditions often include the use of strong acids like sulfuric acid for nitration and reducing agents such as hydrogen gas in the presence of a catalyst for the reduction step .

Industrial Production Methods

Industrial production of 4-(Propan-2-yl)benzene-1,2-diamine hydrochloride involves large-scale nitration and reduction processes. The use of continuous flow reactors and advanced catalytic systems enhances the efficiency and yield of the compound. The final product is often purified through crystallization or distillation techniques to achieve the desired purity levels.

Chemical Reactions Analysis

Types of Reactions

4-(Propan-2-yl)benzene-1,2-diamine hydrochloride undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form quinone derivatives.

Reduction: It can be reduced to form corresponding amines.

Substitution: Electrophilic aromatic substitution reactions can introduce different functional groups onto the benzene ring.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate and chromium trioxide.

Reduction: Hydrogen gas in the presence of palladium or platinum catalysts is often used.

Substitution: Reagents like halogens, nitrating agents, and sulfonating agents are used under acidic or basic conditions.

Major Products Formed

The major products formed from these reactions include various substituted benzene derivatives, quinones, and amines, depending on the specific reaction conditions and reagents used .

Scientific Research Applications

4-(Propan-2-yl)benzene-1,2-diamine hydrochloride has a wide range of applications in scientific research:

Chemistry: It is used as an intermediate in the synthesis of dyes, pigments, and other organic compounds.

Biology: The compound is used in the study of enzyme inhibition and protein interactions.

Medicine: It serves as a precursor for the synthesis of pharmaceutical drugs, particularly those targeting neurological and cardiovascular conditions.

Industry: The compound is used in the production of polymers, resins, and other industrial chemicals

Mechanism of Action

The mechanism of action of 4-(Propan-2-yl)benzene-1,2-diamine hydrochloride involves its interaction with specific molecular targets, such as enzymes and receptors. The compound can inhibit enzyme activity by binding to the active site, thereby preventing substrate binding and subsequent catalytic activity. Additionally, it can interact with receptor proteins, modulating their signaling pathways and physiological effects .

Comparison with Similar Compounds

Research Findings and Data Trends

• Stability: Hydrochloride salts generally exhibit superior stability compared to free bases, as noted in studies on dopamine hydrochloride and 4-methylbenzenesulfonate salts of benzene diamines .
• Crystallographic Behavior: Structural analogs like 2-aminoanilinium 4-methylbenzenesulfonate form hydrogen-bonded networks, suggesting that the target compound’s crystal packing may similarly rely on NH···Cl⁻ interactions .

Biological Activity

4-(Propan-2-yl)benzene-1,2-diamine hydrochloride, also known as N1-isopropyl-N1-methylbenzene-1,2-diamine dihydrochloride, is an aromatic diamine with significant biological properties. This compound has garnered attention due to its antioxidant, anti-inflammatory, and potential neuroprotective effects. This article explores its synthesis, biological activities, and relevant case studies.

• Molecular Formula : C11H16N2·2HCl
• Molecular Weight : Approximately 232.2 g/mol
• Appearance : White crystalline powder
• Solubility : High solubility in water and various organic solvents

1. Antioxidant Activity

4-(Propan-2-yl)benzene-1,2-diamine hydrochloride exhibits notable antioxidant properties. It has been shown to effectively scavenge free radicals, which can contribute to cellular damage and aging. This activity is particularly relevant in the context of neuroprotection, where oxidative stress plays a crucial role in neurodegenerative diseases.

2. Anti-inflammatory Effects

Research indicates that this compound possesses anti-inflammatory properties, making it a candidate for therapeutic applications in conditions characterized by inflammation. The compound's ability to inhibit pro-inflammatory cytokines suggests its potential in treating diseases such as arthritis and other inflammatory disorders.

3. Neuroprotective Effects

Preliminary studies have suggested that 4-(Propan-2-yl)benzene-1,2-diamine hydrochloride may have neuroprotective effects. It appears to mitigate neuronal damage in experimental models of neurodegeneration, possibly through its antioxidant and anti-inflammatory mechanisms.

Comparative Biological Activity

The following table summarizes the biological activities of 4-(Propan-2-yl)benzene-1,2-diamine hydrochloride compared to other related compounds:

Compound Name	Molecular Formula	Biological Activity	Unique Features
4-(Propan-2-yl)benzene-1,2-diamine	C11H16N2·2HCl	Antioxidant, anti-inflammatory	High solubility; potential neuroprotective effects
4-(tert-butyl)benzene-1,2-diamine	C10H16N2	Moderate antibacterial	Bulkier tert-butyl group affects reactivity
Benzene-1,4-diamine dihydrochloride	C6H8N2·2HCl	Antiproliferative	Simpler structure with different reactivity
3-Aminobenzene sulfonic acid	C6H7N·HCl	Antimicrobial	Contains a sulfonic acid group

This comparison highlights the unique structural features of 4-(Propan-2-yl)benzene-1,2-diamine hydrochloride that contribute to its diverse biological activities.

Case Studies and Research Findings

Recent studies have focused on the synthesis and characterization of various derivatives of benzene diamines. A notable study demonstrated the synthesis of a series of substituted compounds based on 4-(Propan-2-yl)benzene-1,2-diamine hydrochloride and evaluated their biological activities through various assays.

Case Study: Neuroprotective Effects

In a study investigating neuroprotective agents, researchers administered varying doses of 4-(Propan-2-yl)benzene-1,2-diamine hydrochloride to animal models subjected to oxidative stress. The results indicated a dose-dependent reduction in neuronal cell death and inflammation markers, underscoring the compound's potential therapeutic applications in neurodegenerative diseases .

Case Study: Anti-inflammatory Activity

Another study evaluated the anti-inflammatory properties of this compound using lipopolysaccharide (LPS)-induced inflammation models. The findings revealed that treatment with 4-(Propan-2-yl)benzene-1,2-diamine hydrochloride significantly reduced the levels of pro-inflammatory cytokines (IL-6 and TNF-alpha), suggesting its efficacy as an anti-inflammatory agent .